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Compound of Interest

Compound Name: Propyphenazone-d3

Cat. No.: B574638 Get Quote

Essential Safety and Handling of Propyphenazone-
d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Propyphenazone-d3. The following procedures are

designed to ensure safe handling, storage, and disposal of this compound.

Propyphenazone-d3 is classified as harmful if swallowed.[1][2][3][4][5] It may also cause

irritation to the skin, eyes, and respiratory tract.[1] Adherence to the safety protocols outlined

below is essential to minimize exposure and ensure a safe laboratory environment.

Key Safety and Physical Data
The following table summarizes essential quantitative data for Propyphenazone-d3.
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Parameter Value Source

GHS Classification
Acute toxicity, Oral (Category

4)
[1]

Signal Word Warning [1]

Hazard Statement H302: Harmful if swallowed [2][3][4][5]

Acute Toxicity LD50 Oral (Rat) 860 mg/kg[4][5]

Physical State Solid (White to off-white) [1][2]

Melting Point 102-105°C [1][2]

Storage Temperature
Room temperature (+15°C to

+25°C)
[3]

Personal Protective Equipment (PPE) and
Engineering Controls
The use of appropriate personal protective equipment and engineering controls is mandatory to

prevent exposure. The selection of PPE should be based on a thorough risk assessment of the

specific procedures being performed.[1]
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Control Type Requirement Specifications

Engineering Controls Ventilated Enclosure

All handling of solid

Propyphenazone-d3 that may

generate dust should be

performed in a laboratory fume

hood or other mechanical

exhaust system.[1]

Eye Protection Safety Glasses

Wear safety glasses with side-

shields conforming to NIOSH

(US) or EN 166 (EU)

standards.[1][2]

Hand Protection Chemical-resistant Gloves

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[1]

Body Protection Protective Clothing

Wear a lab coat or impervious

clothing. The type of protective

equipment must be selected

according to the concentration

and amount of the substance

at the specific workplace.[1]

Respiratory Protection Air-purifying Respirator

Where risk assessment

indicates that air-purifying

respirators are necessary, use

a full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls.[1]

Procedural Guidance for Safe Handling
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Follow this step-by-step protocol for the safe handling of Propyphenazone-d3 from receipt to

disposal.

Preparation and Area Setup
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Propyphenazone-d3.[1]

Designate Work Area: Conduct all manipulations of the solid compound within a certified

laboratory fume hood to control potential dust and aerosol formation.[1]

Assemble Materials: Gather all necessary equipment, including spatulas, weighing paper,

and sealable containers, before introducing the compound to the work area.

Prepare for Spills: Ensure a spill kit is readily accessible.

Donning Personal Protective Equipment (PPE)
Hand and Body: Put on a lab coat and the first pair of gloves.

Eye Protection: Wear safety glasses with side shields.

Respiratory: If required by your risk assessment, don the appropriate respirator.

Second Pair of Gloves: Don a second pair of gloves, ensuring the outer glove cuff is pulled

over the sleeve of the lab coat.[6]

Handling and Experimental Use
Weighing: Carefully weigh the desired amount of Propyphenazone-d3 on weighing paper or

in a suitable container within the fume hood. Avoid creating dust.[1]

Solution Preparation: If preparing a solution, add the solvent to the solid slowly to prevent

splashing.

General Handling: Avoid all direct contact with the substance.[1][2] Do not eat, drink, or

smoke in the work area.[2][3][4][5] Wash hands thoroughly after handling.[2][3][4][5]
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Post-Handling and Decontamination
Clean Workspace: Decontaminate all surfaces and equipment that may have come into

contact with the compound.

Doffing PPE: Remove the outer gloves first and dispose of them in a designated waste

container.[6] Remove the lab coat and other PPE, being careful to avoid contaminating your

skin or clothing. Remove the inner gloves last.

Personal Hygiene: Wash hands thoroughly with soap and water after all work is complete.[1]

Operational Plans: Spills, Storage, and Disposal
Accidental Release Measures

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, carefully pick up and arrange disposal without creating

dust.[1] Avoid breathing any dust.[1]

Collect: Place the spilled material into a suitable, closed, and labeled container for disposal.

[1]

Decontaminate: Clean the spill area thoroughly.

Prevent Entry into Drains: Do not allow the product to enter drains or waterways.[1]

Storage
Store containers in a dry, cool, and well-ventilated place.[2][3]

Keep containers tightly closed when not in use.[2][3]

Store at room temperature (+15°C to +25°C).[3]

Protect from light.[3]
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Disposal Plan
Waste Collection: All waste materials, including contaminated PPE, weighing papers, and

empty containers, must be collected in designated, sealed containers.

Professional Disposal: Do not dispose of Propyphenazone-d3 with household garbage or

via the sewage system.[4] This material must be disposed of by a licensed professional

waste disposal service or a chemical destruction plant.[1][2] Follow all local, regional, and

national regulations for chemical waste disposal.[3][4][5]

Safe Handling Workflow Diagram
The following diagram illustrates the key steps and decision points for the safe handling of

Propyphenazone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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